2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol

• IUPAC Name: 2-methoxy-6-[[3-(2-methoxyphenoxy)azetidin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H21NO4/c1-21-15-7-3-4-8-16(15)23-14-11-19(12-14)10-13-6-5-9-17(22-2)18(13)20/h3-9,14,20H,10-12H2,1-2H3
• InChI Key: SKHCEULFVMUBCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2CN(C2)CC3=C(C(=CC=C3)OC)O
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol, also known as MAFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MAFP is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that plays a crucial role in the metabolism of endocannabinoids. In

Mechanism of Action

2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol selectively inhibits FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting FAAH, 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol increases the levels of endocannabinoids in the brain, leading to their therapeutic effects.
Biochemical and Physiological Effects:
2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol has been shown to have analgesic, anti-inflammatory, and anxiolytic effects in animal models. It has also been found to have anti-tumor and anti-proliferative effects in cancer cells. However, further research is needed to determine the full extent of its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol in lab experiments is its high selectivity for FAAH, which allows for specific targeting of the endocannabinoid system. However, 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol can also have off-target effects on other enzymes and receptors, which can lead to unintended effects. Additionally, 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol is a relatively new compound, and its long-term effects and safety profile are not fully understood.

Future Directions

There are several future directions for scientific research on 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol. One area of interest is its potential as a therapeutic agent for pain and inflammation. Further studies are needed to determine the optimal dosage and administration route for 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol in these applications. Another area of interest is its potential as an anti-tumor agent, which requires further investigation into its mechanism of action and efficacy in animal models. Additionally, research on the safety and long-term effects of 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol is needed to determine its potential as a clinical therapy.

Scientific Research Applications

2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and anxiety. It has been shown to increase endocannabinoid levels in the brain, which can lead to analgesic and anti-inflammatory effects. 2-methoxy-6-{[3-(2-methoxyphenoxy)azetidin-1-yl]methyl}phenol has also been found to reduce anxiety-like behavior in animal models.